N-{2-[(allylamino)carbonyl]phenyl}-2-fluorobenzamide

• IUPAC Name: 2-[(2-fluorobenzoyl)amino]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C17H15FN2O2/c1-2-11-19-16(21)13-8-4-6-10-15(13)20-17(22)12-7-3-5-9-14(12)18/h2-10H,1,11H2,(H,19,21)(H,20,22)
• InChI Key: SNAHCBADKGPKML-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2F
• Molecular Formula: C17H15FN2O2
• Molecular Weight: 298.31 g/mol

Description

N-{2-[(allylamino)carbonyl]phenyl}-2-fluorobenzamide, also known as ABJ879, is a small molecule inhibitor that has been developed for its potential use in cancer treatment. The compound has been shown to have promising anti-tumor activity in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

The exact mechanism of action of N-{2-[(allylamino)carbonyl]phenyl}-2-fluorobenzamide is not fully understood, but it is thought to target the proteasome pathway, which plays a crucial role in the degradation of intracellular proteins. Specifically, this compound inhibits the activity of the 19S regulatory particle of the proteasome, leading to the accumulation of ubiquitinated proteins and ultimately inducing cell death in cancer cells.
Biochemical and physiological effects:
In addition to its anti-tumor activity, this compound has been shown to have other biochemical and physiological effects. For example, the compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit angiogenesis, the process by which new blood vessels are formed to supply nutrients to tumors. This compound has also been shown to enhance the activity of other anti-cancer drugs, such as paclitaxel and cisplatin.

Advantages and Limitations for Lab Experiments

One advantage of N-{2-[(allylamino)carbonyl]phenyl}-2-fluorobenzamide is its potency and selectivity for cancer cells, which makes it a promising candidate for cancer treatment. However, one limitation is its low solubility in aqueous solutions, which can make it difficult to administer in vivo. In addition, the compound has not yet been extensively evaluated for its potential toxicity or side effects, which will need to be addressed in future studies.

Future Directions

There are several potential future directions for research on N-{2-[(allylamino)carbonyl]phenyl}-2-fluorobenzamide. One area of interest is the development of more efficient synthesis methods to improve the yield and scalability of the compound. Another area of research is the evaluation of this compound in combination with other anti-cancer drugs, as well as its potential use in combination with immunotherapy. Finally, further studies will be needed to evaluate the safety and efficacy of this compound in clinical trials, with the ultimate goal of developing a new cancer treatment option.

Scientific Research Applications

N-{2-[(allylamino)carbonyl]phenyl}-2-fluorobenzamide has been extensively studied for its potential use in cancer treatment. Preclinical studies have shown that the compound has potent anti-tumor activity against a variety of cancer cell lines, including breast, lung, and prostate cancer. In addition, this compound has been shown to inhibit the growth of cancer stem cells, which are thought to be responsible for tumor recurrence and metastasis.